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Compound of Interest

Compound Name: 2,6-Dichloro-4-methylphenol

Cat. No.: B1361374 Get Quote

2,6-Dichloro-4-methylphenol, also known as 2,6-dichloro-p-cresol, is a substituted phenol

that serves as a critical intermediate in various organic syntheses.[1] Its unique structural

arrangement, featuring a hydroxyl group, a methyl group, and two chlorine atoms on the

aromatic ring, dictates its distinct chemical personality and utility.

Key Identifiers:

CAS Number: 2432-12-4[2]

Molecular Formula: C₇H₆Cl₂O[3]

Molecular Weight: 177.03 g/mol [4]

Appearance: Typically a white to light yellow crystalline powder.[1]

The crystalline nature of this compound is indicative of its purity, a crucial factor for its

successful use in subsequent chemical transformations.

Chemical Structure Visualization
The spatial arrangement of the functional groups on the phenol ring is fundamental to its

reactivity. The hydroxyl group is a powerful activating group, while the chlorine atoms are

deactivating but ortho, para-directing. The methyl group is also an activating group.

Caption: Chemical structure of 2,6-Dichloro-4-methylphenol.
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Physicochemical Properties
A quantitative understanding of the physical properties of 2,6-dichloro-4-methylphenol is
essential for its handling, purification, and use in reactions.

Property Value Source

Melting Point 39 °C [4][5]

Boiling Point 231 °C [4]

Density 1.382 g/cm³ [4]

Flash Point 34 °C [4]

pKa
Data available in IUPAC

Digitized pKa Dataset
[3]

Solubility

Expected to be more soluble in

organic solvents than in water.

[6] The presence of the

hydroxyl group may contribute

to some solubility in polar

solvents.[6]

[6]

The acidity of the phenolic hydroxyl group is enhanced by the presence of the electron-

withdrawing chlorine atoms.[7] This increased acidity is a key factor in its reactivity.

Synthesis and Manufacturing
The primary industrial synthesis of 2,6-dichloro-4-methylphenol involves the direct

chlorination of 4-methylphenol (p-cresol).[7] This is an electrophilic aromatic substitution

reaction where the electron-rich phenol ring is attacked by a chloronium ion (Cl⁺).[7]

Synthetic Pathway Overview
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Caption: General synthesis pathway for 2,6-dichloro-4-methylphenol.

Experimental Protocol: Laboratory Scale Synthesis
This protocol is a generalized representation based on established chemical principles for the

chlorination of phenols.

Materials:

4-methylphenol (p-cresol)

A suitable solvent (e.g., a chlorinated hydrocarbon or acetic acid)

Chlorinating agent (e.g., chlorine gas or sulfuryl chloride)

Lewis acid catalyst (e.g., anhydrous aluminum chloride or iron(III) chloride)[7]

Sodium bisulfite solution[8]

Sodium hydroxide solution

Hydrochloric acid
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Organic solvent for extraction (e.g., dichloromethane)

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: In a well-ventilated fume hood, dissolve 4-methylphenol in the chosen

solvent in a three-necked flask equipped with a stirrer, a gas inlet (if using chlorine gas), and

a condenser.

Catalyst Addition: Add the Lewis acid catalyst to the solution and stir.

Chlorination: Slowly introduce the chlorinating agent to the reaction mixture while

maintaining the temperature. The reaction is exothermic and may require cooling.

Reaction Monitoring: Monitor the progress of the reaction by a suitable technique (e.g., TLC

or GC) until the starting material is consumed.

Quenching: Upon completion, cool the reaction mixture and quench it by slowly adding it to a

stirred solution of sodium bisulfite to neutralize any remaining chlorinating agent.[8]

Workup: Acidify the mixture with hydrochloric acid and extract the product with an organic

solvent.

Purification: Wash the organic layer with water and brine, then dry it over anhydrous

magnesium sulfate. Remove the solvent under reduced pressure. The crude product can be

further purified by distillation or recrystallization.

Reactivity and Applications in Drug Development
The chemical reactivity of 2,6-dichloro-4-methylphenol is centered around its phenolic

hydroxyl group and the activated aromatic ring. This makes it a valuable building block in

organic synthesis.[1]

Precursor for Agrochemicals: It is a key intermediate in the synthesis of the fungicide

Tolclofos-methyl.[4][9]
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Pharmaceutical and Dye Manufacturing: The compound serves as a starting material for

various dyes, pigments, and some pharmaceutical agents.[1][7]

Antioxidant Production: Derivatives of substituted phenols like p-cresol are used to produce

antioxidants such as butylated hydroxytoluene (BHT).[10]

The rigid and substituted aromatic core of 2,6-dichloro-4-methylphenol is a useful scaffold for

creating more complex molecules, including triazoles and aminophenols.[7] These

transformations often utilize the reactivity of the phenolic hydroxyl group.[7]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,6-dichloro-4-
methylphenol.

¹H NMR and ¹³C NMR: Data is available and can be found in spectral databases.[3]

Mass Spectrometry (GC-MS): The NIST Mass Spectrometry Data Center provides

fragmentation patterns for this compound.[3]

Infrared (IR) Spectroscopy: FTIR spectra are available, showing characteristic peaks for the

hydroxyl group and the substituted aromatic ring.[3]

Safety and Handling
2,6-Dichloro-4-methylphenol is a hazardous chemical and must be handled with appropriate

safety precautions.

GHS Hazard Statements:

H302: Harmful if swallowed.[3][4]

H315: Causes skin irritation.[3]

H318: Causes serious eye damage.[3]

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[12][13]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Always consult the latest Safety Data Sheet (SDS) for complete and up-to-date safety

information.[11][12][13][14]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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